Cas no 2228395-08-0 (3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: 3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2228395-08-0
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5899400
• PubChem ID: 165627579
• Update Time: 2025-06-07

3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol
• EN300-1779711
• 3-amino-2-methyl-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-ol
• 2228395-08-0

• Inchi： 1S/C11H21N3O/c1-9(2)5-14-6-10(4-13-14)11(3,7-12)8-15/h4,6,9,15H,5,7-8,12H2,1-3H3
• InChI Key： CPIOSLQMNIWFBO-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=NN(CC(C)C)C=1

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol

Introduction to 3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol (CAS No. 2228395-08-0)

3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol (CAS No. 2228395-08-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The detailed study of this compound has revealed its potential as a lead molecule for the development of new pharmaceutical agents.

The structure of 3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol is characterized by a pyrazole ring system substituted with an amino group, a methyl group, and a 2-methylpropyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further research and development. The amino group can participate in hydrogen bonding interactions, while the methyl and 2-methylpropyl groups contribute to the hydrophobicity and steric hindrance of the molecule.

Recent studies have focused on the synthesis of 3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol using various methodologies. One notable approach involves the condensation of a suitable pyrazole derivative with an amino alcohol in the presence of a catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. The synthetic route is also amenable to modifications, allowing for the synthesis of structurally related compounds with varying substituents.

The biological activity of 3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol has been extensively evaluated in both in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). These findings suggest that 3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-ol could be a valuable candidate for the development of new anti-inflammatory and antiviral drugs.

In the context of anticancer research, 3-amino-2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylopropanol has shown promising results in inhibiting the growth of various cancer cell lines. Mechanistic studies have revealed that this compound targets multiple signaling pathways involved in cancer progression, such as PI3K/AKT and MAPK/ERK pathways. By modulating these pathways, 3-amino-2-methyl-2-{1-(isobutyl)-1H-pyrazol}-4-ylopropanol can induce apoptosis and cell cycle arrest in cancer cells, thereby reducing tumor growth.

The pharmacokinetic properties of 3-amino-{(isobutyl)-pyrazole}-4-ylopropanol have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties are essential for ensuring that the drug reaches its target site at therapeutic concentrations without causing significant side effects.

Furthermore, toxicity studies have been conducted to evaluate the safety profile of 3-amino-{(isobutyl)-pyrazole}-4-ylopropanol. In vitro assays using human liver cells have demonstrated that this compound is non-toxic at therapeutic concentrations. In vivo studies in animal models have also confirmed its safety, with no observable adverse effects at doses up to several times higher than those required for therapeutic efficacy.

The potential applications of 3-amino-{(isobutyl)-pyrazole}-4-ylopropanol extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable tool in chemical biology research for probing specific biological processes and pathways. For example, its ability to modulate inflammatory responses makes it an excellent candidate for studying the mechanisms underlying chronic inflammatory diseases such as arthritis and asthma.

In conclusion, 3-amino-{(isobutyl)-pyrazole}-4-ylopropanol (CAS No. 2228395-08-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical development. Its unique structural features, combined with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further investigation and clinical trials. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for the development of novel treatments for various diseases.